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Compound of Interest

Compound Name: 2-Phenoxyethyl isobutyrate

CAS No.: 103-60-6

Cat. No.: B122394

Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling and disposal of chemical compounds are paramount. This guide provides

essential, immediate safety and logistical information for the proper disposal of 2-
Phenoxyethyl isobutyrate (CAS No: 103-60-6), ensuring operational safety and

environmental responsibility.

I. Pre-Disposal Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE) and are working in a suitable environment.

Ventilation: Always handle 2-Phenoxyethyl isobutyrate in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of vapors.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety goggles to protect against splashes.[2]
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Protective Clothing: A lab coat or apron is recommended to prevent skin contact.[2]

Respiratory Protection: If ventilation is inadequate, a respirator may be necessary.[2]

Avoid Contact: Prevent contact with skin and eyes, and avoid inhaling any vapors.[1][2]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it is a

combustible liquid.[2]

II. Spill Management
In the event of a spill, immediate and correct action is crucial to prevent harm and

environmental contamination.

Remove Ignition Sources: Immediately eliminate any potential sources of ignition in the

vicinity.[1][2]

Ensure Ventilation: Provide adequate ventilation to the spill area.[1][2]

Containment: For small spills, contain the liquid using an inert absorbent material such as

sand, earth, or commercial sorbents.[1][2]

Collection: Carefully collect the absorbed material into a suitable and properly labeled waste

container for disposal.[2]

Environmental Protection: Crucially, prevent the spilled chemical from entering drains,

surface water, ground water, or soil.[1][2][3]

III. Step-by-Step Disposal Procedure
The disposal of 2-Phenoxyethyl isobutyrate must be conducted in compliance with all local,

regional, and national regulations.[1][2] Releasing this chemical into the environment must be

avoided due to its harmful effects on aquatic life.[1][3][4]

Waste Collection:

Collect waste 2-Phenoxyethyl isobutyrate and any contaminated materials (e.g.,

absorbent from spills, used containers) in a designated, compatible, and clearly labeled
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waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Container Management:

Keep the waste container tightly closed when not in use.[2]

Store the container in a cool, dry, and well-ventilated area away from heat and oxidizing

agents.[2]

Disposal Pathway:

Dispose of the contents and the container at an approved waste disposal plant or site.[1]

[3]

Do not dispose of 2-Phenoxyethyl isobutyrate down the drain.[5]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[1]

Consult Local Regulations: Always consult with your institution's Environmental Health and

Safety (EHS) department or the relevant local authorities to ensure full compliance with

disposal regulations.

IV. Chemical and Physical Properties Relevant to
Disposal
Understanding the properties of 2-Phenoxyethyl isobutyrate can inform safe handling and

disposal practices.
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Property Value

CAS Number 103-60-6

Molecular Formula C12H16O3

Boiling Point 275.3 °C at 99 kPa[6]

Flash Point 137 °C at 99.8 kPa[6]

Water Solubility 0.196 g/L at 20 °C[6]

Hazards

Harmful to aquatic life with long-lasting effects.

[1][7] Combustible liquid.[2] May be harmful if

swallowed and cause skin and eye irritation.[2]

V. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Phenoxyethyl
isobutyrate.
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Caption: Workflow for the safe disposal of 2-Phenoxyethyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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